3-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol

• Molecular Formula: C14H18FNO
• Molecular Weight: 235.30 g/mol
• IUPAC Name: 3-[(4-fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol
• InChI: InChI=1S/C14H18FNO/c15-11-3-1-10(2-4-11)7-14(17)8-12-5-6-13(9-14)16-12/h1-4,12-13,16-17H,5-9H2
• InChI Key: ZZBOPCGBGVIXQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)(CC3=CC=C(C=C3)F)O

Description

3-[(4-Fluorophenyl)methyl]-8-azabicyclo[321]octan-3-ol is a chemical compound with the molecular formula C14H18FNO It is a member of the 8-azabicyclo[321]octane family, which is known for its diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol typically involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This can be achieved through several methodologies, including the stereocontrolled formation of the bicyclic scaffold from an acyclic starting material containing the required stereochemical information . Another approach involves the desymmetrization process starting from achiral tropinone derivatives .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of efficient catalysts, and purification techniques, would apply to its production.

Chemical Reactions Analysis

Types of Reactions

3-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The specific conditions, such as temperature, solvent, and reaction time, would depend on the desired transformation.

Major Products

The major products formed from these reactions would vary based on the type of reaction and the specific reagents used. For example, oxidation might yield a ketone or aldehyde, while reduction could produce an alcohol or amine.

Scientific Research Applications

3-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a probe to study biological processes and interactions.

Medicine: It has potential therapeutic applications due to its biological activity.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol involves its interaction with specific molecular targets and pathways. The exact mechanism would depend on the context of its use, such as its role in a biological system or a chemical reaction. Generally, it may interact with enzymes, receptors, or other proteins to exert its effects.

Comparison with Similar Compounds

Similar Compounds

8-Azabicyclo[3.2.1]octan-3-ol: A related compound with a similar bicyclic structure.

8-Methyl-8-azabicyclo[3.2.1]octan-3-ol: Another derivative with a methyl group instead of the fluorophenyl group.

Uniqueness

3-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol is unique due to the presence of the 4-fluorophenyl group, which can influence its chemical reactivity and biological activity. This makes it distinct from other compounds in the same family and potentially more useful in specific applications.